Cas no 1543015-75-3 (2-(3,3-dimethylpyrrolidin-1-yl)acetic acid)

• Product Name: 2-(3,3-dimethylpyrrolidin-1-yl)acetic acid
• CAS No: 1543015-75-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD23243568
• CID: 5210068
• PubChem ID: 20643066
• Update Time: 2025-05-20

2-(3,3-dimethylpyrrolidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetic acid, 3,3-dimethyl-
• 2-(3,3-dimethylpyrrolidin-1-yl)acetic acid

• MDL： MFCD23243568
• Inchi： 1S/C8H15NO2/c1-8(2)3-4-9(6-8)5-7(10)11/h3-6H2,1-2H3,(H,10,11)
• InChI Key： IRPCAAOJQWVPGG-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)CCC(C)(C)C1

Additional information on 2-(3,3-dimethylpyrrolidin-1-yl)acetic acid

Introduction to 2-(3,3-dimethylpyrrolidin-1-yl)acetic acid (CAS No. 1543015-75-3)

2-(3,3-dimethylpyrrolidin-1-yl)acetic acid, identified by the chemical abstracts service number CAS No. 1543015-75-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyrrolidine backbone with dimethyl substitution and an acetic acid side chain, has garnered attention due to its structural features and potential biological activities. The pyrrolidine ring is a common motif in bioactive molecules, often contributing to favorable pharmacokinetic properties and binding interactions with biological targets.

The structural configuration of 2-(3,3-dimethylpyrrolidin-1-yl)acetic acid imparts unique physicochemical properties that make it a valuable scaffold for drug discovery. The dimethyl substitution on the pyrrolidine ring enhances lipophilicity, which can improve membrane permeability and oral bioavailability. Additionally, the acetic acid moiety provides a carboxyl group that can participate in hydrogen bonding interactions, crucial for binding affinity in protein targets. These features have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 2-(3,3-dimethylpyrrolidin-1-yl)acetic acid with greater accuracy. Studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, preliminary computational studies have indicated that this molecule could interact with enzymes involved in metabolic pathways, potentially making it a candidate for therapeutic intervention in metabolic disorders.

In the realm of drug development, the synthesis of analogs derived from 2-(3,3-dimethylpyrrolidin-1-yl)acetic acid has been a focus of research. By modifying the substituents or the core structure, chemists aim to optimize pharmacological properties such as potency, selectivity, and solubility. The use of advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, has facilitated the creation of diverse derivatives for experimental validation.

One particularly intriguing aspect of 2-(3,3-dimethylpyrrolidin-1-yl)acetic acid is its potential role in modulating inflammatory pathways. Emerging research has highlighted the importance of pyrrolidine derivatives in inhibiting inflammatory cytokines and enzymes. The structural similarity of this compound to known anti-inflammatory agents suggests that it may serve as a lead compound for developing novel therapeutics targeting chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(3,3-dimethylpyrrolidin-1-yl)acetic acid is another critical area of investigation. In vitro and in vivo studies have begun to elucidate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for understanding how the compound behaves within the body and for predicting its clinical efficacy and safety. Preliminary data indicate that the molecule exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting its potential as a viable drug candidate.

Furthermore, the toxicity profile of 2-(3,3-dimethylpyrrolidin-1-yl)acetic acid has been assessed through various preclinical tests. These assessments aim to identify any potential adverse effects before human trials are conducted. Early findings suggest that the compound is well-tolerated at therapeutic doses, although further studies are needed to fully characterize its safety profile.

The versatility of 2-(3,3-dimethylpyrrolidin-1-yl)acetic acid extends beyond its potential therapeutic applications. Its structural framework also makes it suitable for use as an intermediate in the synthesis of more complex molecules. Researchers have explored its utility in creating libraries of compounds for high-throughput screening (HTS), a method widely used in drug discovery to identify molecules with desired biological activities.

Recent publications have demonstrated the incorporation of 2-(3,3-dimethylpyrrolidin-1-yl)acetic acid into various drug-like scaffolds. These studies highlight its role as a building block in generating novel compounds with enhanced pharmacological properties. The ability to modify its structure while retaining key functional groups has opened up new avenues for designing molecules with improved efficacy and reduced side effects.

The future direction of research on 2-(3,3-dimethylpyrrolidin-1-yl)acetic acid is likely to involve interdisciplinary approaches combining synthetic chemistry, computational modeling, and biological testing. As technology advances, more sophisticated tools will become available to analyze the interactions between this compound and biological targets at an atomic level. This will enable researchers to refine their understanding of its mechanism of action and optimize its therapeutic potential.

In conclusion,2-(3,3-dimethylpyrrolidin-1-yl)acetic acid (CAS No. 1543015-75-3) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further development into novel therapeutic agents. As ongoing studies continue to uncover new insights into its properties and applications,this molecule is poised to play a significant role in advancing medical science.